molecular formula C20H17F3N2O4S B2737002 ethyl 2-{2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamido}benzoate CAS No. 308300-10-9

ethyl 2-{2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamido}benzoate

Cat. No. B2737002
CAS RN: 308300-10-9
M. Wt: 438.42
InChI Key: ZHFVLXXINALMEI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-{2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamido}benzoate is a useful research compound. Its molecular formula is C20H17F3N2O4S and its molecular weight is 438.42. The purity is usually 95%.
BenchChem offers high-quality ethyl 2-{2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamido}benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 2-{2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamido}benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Ethyl 2-{2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamido}benzoate

This compound has been studied for its potential in chemical synthesis and characterization . It’s been used in the synthesis of ethyl-6-methyl-2-oxo-4-(3-(2,4,5-trifluorobenzamido)phenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate, a molecule with potential optical characteristics . The compound’s unique structure allows for the formation of intramolecular hydrogen bonds, which could be useful in the development of new materials .

Environmental Stress Response in Plants: The Receptor for Activated C Kinase1 (RACK1) protein, which CBKinase1_013608 could refer to, regulates multiple aspects of plants, including seed germination, growth, environmental stress responses, and flowering . This makes it a potential target for improving plant resilience to environmental stress.

Fertility Regulation in Rice: RACK1 has been found to impair fertility in rice through an NADPH-dependent H2O2 signaling pathway . This could have implications for crop yield and food security.

CBMicro_003272

This alias could refer to microbiorobots, which have a wide range of potential applications:

Biomedical Applications: Microbiorobots can be used in various biomedical applications, including drug delivery and hypoxic tumor treatment . They can also be used in wound healing .

Environmental Engineering: Microbiorobots can also be used in environmental engineering applications, such as pollution detection and remediation .

CBKinase1_001208

This alias also refers to a protein kinase, similar to CBKinase1_013608. The potential applications are similar to those mentioned above for CBKinase1_013608 .

properties

IUPAC Name

ethyl 2-[[2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetyl]amino]benzoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H17F3N2O4S/c1-2-29-19(28)12-5-3-4-6-13(12)24-17(26)10-16-18(27)25-14-9-11(20(21,22)23)7-8-15(14)30-16/h3-9,16H,2,10H2,1H3,(H,24,26)(H,25,27)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZHFVLXXINALMEI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CC=CC=C1NC(=O)CC2C(=O)NC3=C(S2)C=CC(=C3)C(F)(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H17F3N2O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

438.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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